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Compound of Interest

Compound Name: BAY-826

Cat. No.: B605956 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols regarding the solubility of

BAY-826, a potent TIE-2 inhibitor, in commonly used laboratory solvents, Dimethyl Sulfoxide

(DMSO) and ethanol. Adherence to these guidelines is crucial for accurate and reproducible

experimental results.

Data Presentation: Solubility of BAY-826
The following table summarizes the known solubility of BAY-826 in DMSO and information

regarding its use in ethanol-containing solvent systems.
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Solvent Solubility
Molar Equivalent
(at max solubility)

Notes

DMSO 100 mg/mL[1] 179.04 mM[1]

Requires sonication

for complete

dissolution. It is highly

recommended to use

fresh, anhydrous

DMSO as the

compound's solubility

is sensitive to

moisture.[1]

Ethanol Data not available -

While a specific

solubility value in

100% ethanol is not

readily available in the

literature, BAY-826

has been used in

formulations

containing ethanol.

For in vivo studies, a

vehicle of 10%

Ethanol, 40% Solutol,

and 50% Aqua dest

has been utilized for

oral gavage

administration.[1]

Experimental Protocols
Protocol 1: Preparation of a 100 mg/mL Stock Solution
of BAY-826 in DMSO
This protocol details the steps for preparing a high-concentration stock solution of BAY-826 in

DMSO.

Materials:
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BAY-826 powder (Molecular Weight: 558.53 g/mol )

Anhydrous, high-purity DMSO

Sterile, conical-bottom microcentrifuge tubes or glass vials with Teflon-lined caps

Calibrated pipettes

Vortex mixer

Bath sonicator

Procedure:

Aliquoting BAY-826: Aseptically weigh the desired amount of BAY-826 powder in a sterile

microcentrifuge tube or glass vial. For example, to prepare 1 mL of a 100 mg/mL stock

solution, weigh 100 mg of BAY-826.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

BAY-826 powder. For a 100 mg/mL solution, add 1 mL of DMSO.

Initial Mixing: Briefly vortex the mixture to suspend the powder in the solvent.

Sonication for Dissolution: Place the vial in a bath sonicator and sonicate until the solution

becomes clear and all particulate matter is dissolved. This step is crucial for achieving the

maximum solubility.[1]

Sterile Filtration (Optional): For cell culture applications, the stock solution can be sterilized

by passing it through a 0.22 µm syringe filter compatible with DMSO.

Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw

cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-

term storage (up to 6 months).[1]

Protocol 2: Preparation of a Working Solution of BAY-
826
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This protocol describes the dilution of the DMSO stock solution to a final working concentration

in an aqueous-based medium (e.g., cell culture medium).

Materials:

BAY-826 stock solution in DMSO (from Protocol 1)

Pre-warmed cell culture medium or desired aqueous buffer

Sterile microcentrifuge tubes

Calibrated pipettes

Procedure:

Thaw Stock Solution: Thaw the frozen aliquot of the BAY-826 stock solution at room

temperature.

Serial Dilution (Recommended): To avoid precipitation, it is recommended to perform serial

dilutions rather than a single large dilution.

Dilution Step: For example, to prepare a 1 µM working solution in 10 mL of cell culture

medium:

Prepare an intermediate dilution by adding a small volume of the 100 mg/mL stock

solution to the culture medium.

Further dilute this intermediate solution to the final concentration of 1 µM.

Note: The final concentration of DMSO in the working solution should be kept low (typically

<0.1%) to avoid solvent-induced cellular toxicity.

Mixing: Gently mix the working solution by pipetting or inverting the tube.

Immediate Use: Use the freshly prepared working solution immediately for your experiments.

Visualization of Key Processes
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BAY-826 Signaling Pathway Inhibition
BAY-826 is a potent inhibitor of the TIE-2 receptor tyrosine kinase. The diagram below

illustrates the canonical Angiopoietin/TIE-2 signaling pathway and the point of inhibition by

BAY-826.
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Click to download full resolution via product page

Caption: Inhibition of TIE-2 signaling by BAY-826.

Experimental Workflow: Preparing a BAY-826 Stock
Solution
The following diagram outlines the logical workflow for the preparation of a BAY-826 stock

solution in DMSO as described in Protocol 1.
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Caption: Workflow for BAY-826 stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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